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Compound of Interest

Compound Name: Texas Red

Cat. No.: B7765191

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Texas Red, a widely used red fluorescent dye. Adherence to these procedures will
help safeguard your team and ensure the integrity of your research.

Personal Protective Equipment (PPE) for Handling
Texas Red

While Texas Red is a valuable tool in biological imaging, its hazards have not been thoroughly
investigated.[1] Therefore, it is crucial to handle it with caution. The following table summarizes
the recommended personal protective equipment (PPE) to be used when handling Texas Red
in different forms.
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Required Personal Protective Equipment
(PPE)

Scenario

- Gloves: Nitrile or latex gloves. - Eye
Protection: Safety glasses with side shields or
) ) chemical splash goggles. - Respiratory
Handling Solid (Powder) Texas Red ] ] ]
Protection: A NIOSH-approved respirator is
recommended to avoid dust inhalation. - Lab

Coat: A standard laboratory coat.

- Gloves: Nitrile or latex gloves. - Eye
_ _ _ Protection: Safety glasses with side shields or
Handling Texas Red Solutions (in solvent) )
chemical splash goggles. - Lab Coat: A standard

laboratory coat.

- Gloves: Heavy-duty nitrile or latex gloves. -
Eye Protection: Chemical splash goggles. -
Respiratory Protection: A NIOSH-approved
Cleaning Spills respirator may be necessary depending on the
size and nature of the spill. - Lab Coat/Apron: A
laboratory coat and a chemically resistant

apron.

Note: Always consult your institution's specific safety guidelines and the Safety Data Sheet
(SDS) for the particular Texas Red product you are using.

Experimental Protocol: Staining Cells with Texas
Red Conjugate

This protocol provides a general procedure for fluorescently labeling cellular components using
a Texas Red-conjugated antibody.

Materials:
e Cells cultured on coverslips

o Phosphate-buffered saline (PBS)
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 Fixative solution (e.g., 4% paraformaldehyde in PBS)

e Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

» Blocking buffer (e.g., 1% Bovine Serum Albumin in PBS)

o Texas Red-conjugated primary or secondary antibody

e Mounting medium

e Microscope slides

Procedure:

o Cell Preparation:
o Wash cultured cells on coverslips three times with PBS.
o Fix the cells with the fixative solution for 15-20 minutes at room temperature.
o Wash the cells three times with PBS.

o Permeabilization (if required for intracellular targets):
o Incubate the cells with permeabilization buffer for 10 minutes at room temperature.
o Wash the cells three times with PBS.

e Blocking:

o Incubate the cells with blocking buffer for 30-60 minutes at room temperature to reduce
non-specific antibody binding.

 Antibody Incubation:

o Dilute the Texas Red-conjugated antibody to the recommended concentration in the
blocking buffer.
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o Incubate the cells with the diluted antibody for 1-2 hours at room temperature or overnight
at 4°C in a humidified chamber, protected from light.

e Washing:
o Wash the cells three times with PBS to remove unbound antibodies.

e Mounting:
o Carefully mount the coverslips onto microscope slides using a mounting medium.
o Seal the edges of the coverslip with nail polish to prevent drying.

e Imaging:

o Visualize the stained cells using a fluorescence microscope with the appropriate filter set
for Texas Red (Excitation max: ~595 nm, Emission max: ~615 nm).[2]

Workflow for Safe Handling and Disposal of Texas
Red

The following diagram illustrates the key steps for safely managing Texas Red from receipt to
disposal.
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Safe Handling and Disposal of Texas Red
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Caption: Workflow for the safe handling and disposal of Texas Red.
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Disposal Plan

Proper disposal of Texas Red and associated waste is critical to prevent environmental
contamination.[1]

o Liquid Waste: Collect all agueous solutions containing Texas Red in a clearly labeled, sealed
waste container. The container should be designated for hazardous chemical waste.

o Solid Waste: All materials that have come into contact with Texas Red, such as pipette tips,
gloves, and paper towels, should be collected in a designated, sealed plastic bag.[3] This
bag should be clearly labeled as "Hazardous Waste: Texas Red."

» Disposal: All waste must be disposed of in accordance with local, state, and national
regulations.[1] Do not pour Texas Red solutions down the drain. Contact your institution's
Environmental Health and Safety (EHS) department for specific disposal procedures.

By following these guidelines, you can ensure a safe laboratory environment while effectively
utilizing Texas Red in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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